Cas no 618405-78-0 (N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine)
N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
- N-((3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine
- BDBM50389876
- STK963858
- ST50072912
- Z57301145
- [(3-chlorophenyl)(2-methylindol-3-yl)methyl]-2-pyridylamine
- N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-N-(2-pyridinyl)amine
- N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
-
- MDL: MFCD03866868
- Inchi: 1S/C21H18ClN3/c1-14-20(17-9-2-3-10-18(17)24-14)21(15-7-6-8-16(22)13-15)25-19-11-4-5-12-23-19/h2-13,21,24H,1H3,(H,23,25)
- InChI Key: NMJYNSBYFFOCRI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C1=C(C)NC2C=CC=CC1=2)NC1C=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 431
- XLogP3: 5.5
- Topological Polar Surface Area: 40.7
N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25888060-0.05g |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 95% | 0.05g |
$2755.0 | 2024-06-18 | |
| Life Chemicals | F1387-0034-2μmol |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-5μmol |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-10μmol |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-20μmol |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-1mg |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-2mg |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-3mg |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-4mg |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1387-0034-5mg |
N-[(3-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine |
618405-78-0 | 90%+ | 5mg |
$69.0 | 2023-07-28 |
N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine (CAS No. 618405-78-0): An Overview of Its Structure, Synthesis, and Biological Applications
N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine (CAS No. 618405-78-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The molecular structure of N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine is characterized by a central indole moiety linked to a pyridine ring through a methylene bridge. The presence of a chlorine atom on the phenyl ring and a methyl group on the indole ring further modulates its chemical and biological properties. The combination of these functional groups imparts the compound with a high degree of structural rigidity and specific interactions with biological targets.
Recent studies have focused on the synthesis and optimization of N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the efficient construction of the complex molecular framework. This method has been shown to be highly versatile and scalable, making it suitable for large-scale production in both academic and industrial settings.
In terms of biological activity, N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine has demonstrated promising results in various preclinical models. For instance, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, research has highlighted the anti-cancer potential of N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.
The neuroprotective effects of N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine have also been investigated. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be developed as a therapeutic agent for neuroprotection.
In addition to its direct biological activities, N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine has been explored as a lead compound for drug discovery. Structure-based drug design approaches have been employed to identify analogs with enhanced potency and selectivity. These efforts have led to the development of several derivatives that show improved pharmacokinetic properties and reduced off-target effects.
The safety profile of N-[(3-Chlorophenyl)(2-methyl-H-indol--yl)methyl]pyridin--amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
In conclusion, N-[(3-Chlorophenyl)(2-methyl-1H-indol--3-yl)methyl]pyridin--2-amine (CAS No. 618405--78-) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmacology.
618405-78-0 (N-[(3-Chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)